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Introduction
Coenzyme Q (ubiquinone) is a vital lipid-soluble antioxidant and an essential component of the

mitochondrial respiratory chain. In the budding yeast Saccharomyces cerevisiae, the

biosynthesis of Coenzyme Q involves a suite of proteins encoded by the COQ genes. COQ11

(systematic name: YLR290C) encodes a putative oxidoreductase that is a subunit of the

Coenzyme Q biosynthetic complex. The disruption of COQ11 leads to impaired Coenzyme Q

synthesis, resulting in respiratory deficiency. This phenotype makes COQ11 a gene of interest

for studying mitochondrial function, oxidative stress, and for the development of novel

therapeutics.

These application notes provide detailed protocols for the targeted knockout of the COQ11

gene in S. cerevisiae using two primary methods: PCR-based homologous recombination and

the CRISPR/Cas9 system.

Coenzyme Q Biosynthesis Pathway in S. cerevisiae
The biosynthesis of Coenzyme Q in yeast is a multi-step process localized to the mitochondria.

It involves the modification of a benzene ring and the attachment of a polyisoprenoid tail. The

Coq proteins form a multi-subunit complex, often referred to as the "CoQ synthome," to carry

out these modifications efficiently. Coq11 is an integral part of this complex, and its absence

disrupts the overall synthesis of Coenzyme Q.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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